2-(4-fluorobenzyl)-4-(5-methyl-1,2,4-oxadiazol-3-yl)-6,7,8,9-tetrahydropyrimido[1,6-a]azepine-1,3(2H,5H)-dione

• IUPAC Name: 2-[(4-fluorophenyl)methyl]-4-(5-methyl-1,2,4-oxadiazol-3-yl)-6,7,8,9-tetrahydro-5H-pyrimido[1,6-a]azepine-1,3-dione
• InChI: InChI=1S/C19H19FN4O3/c1-12-21-17(22-27-12)16-15-5-3-2-4-10-23(15)19(26)24(18(16)25)11-13-6-8-14(20)9-7-13/h6-9H,2-5,10-11H2,1H3
• InChI Key: BABNGPSNYPXZIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)C2=C3CCCCCN3C(=O)N(C2=O)CC4=CC=C(C=C4)F
• Molecular Formula: C19H19FN4O3
• Molecular Weight: 370.4 g/mol

Description

2-(4-fluorobenzyl)-4-(5-methyl-1,2,4-oxadiazol-3-yl)-6,7,8,9-tetrahydropyrimido[1,6-a]azepine-1,3(2H,5H)-dione is a useful research compound. Its molecular formula is C19H19FN4O3 and its molecular weight is 370.384. The purity is usually 95%.
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Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for the compound involves the formation of the tetrahydropyrimido[1,6-a]azepine-1,3(2H,5H)-dione ring system through a cyclization reaction. The oxadiazole and benzyl groups are introduced through a series of functional group transformations.

Starting Materials
4-fluorobenzyl bromide, 5-methyl-1,2,4-oxadiazole-3-carboxylic acid, ethyl acetoacetate, ammonium acetate, sodium ethoxide, acetic anhydride, sodium hydroxide, acetic acid, ethanol

Reaction
Step 1: Synthesis of 5-methyl-1,2,4-oxadiazole-3-carboxylic acid by reacting 5-methyl-1,2,4-oxadiazole with ethyl acetoacetate in the presence of ammonium acetate and sodium ethoxide., Step 2: Conversion of 5-methyl-1,2,4-oxadiazole-3-carboxylic acid to its methyl ester by reacting with methanol and sulfuric acid., Step 3: Synthesis of 2-(4-fluorobenzyl)-5-methyl-1,2,4-oxadiazole by reacting 4-fluorobenzyl bromide with the methyl ester of 5-methyl-1,2,4-oxadiazole-3-carboxylic acid in the presence of potassium carbonate., Step 4: Synthesis of 2-(4-fluorobenzyl)-4-(5-methyl-1,2,4-oxadiazol-3-yl)but-3-en-2-one by reacting 2-(4-fluorobenzyl)-5-methyl-1,2,4-oxadiazole with acetic anhydride in the presence of sodium acetate., Step 5: Synthesis of 2-(4-fluorobenzyl)-4-(5-methyl-1,2,4-oxadiazol-3-yl)but-3-en-2-ol by reacting 2-(4-fluorobenzyl)-4-(5-methyl-1,2,4-oxadiazol-3-yl)but-3-en-2-one with sodium hydroxide in ethanol., Step 6: Cyclization of 2-(4-fluorobenzyl)-4-(5-methyl-1,2,4-oxadiazol-3-yl)but-3-en-2-ol with acetic anhydride in the presence of acetic acid to form 2-(4-fluorobenzyl)-4-(5-methyl-1,2,4-oxadiazol-3-yl)-6,7,8,9-tetrahydropyrimido[1,6-a]azepine-1,3(2H,5H)-dione.